Cas no 1692618-87-3 (5-bromo-4-methoxypyrimidine-2-sulfonyl chloride)

• Product Name: 5-bromo-4-methoxypyrimidine-2-sulfonyl chloride
• CAS No: 1692618-87-3
• MF: C₅H₄BrClN₂O₃S
• MW: 287.518857955933
• CID: 5245504
• Update Time: 2025-06-29

5-bromo-4-methoxypyrimidine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinesulfonyl chloride, 5-bromo-4-methoxy-
• 5-bromo-4-methoxypyrimidine-2-sulfonyl chloride

• Inchi： 1S/C5H4BrClN2O3S/c1-12-4-3(6)2-8-5(9-4)13(7,10)11/h2H,1H3
• InChI Key： DYQBDIRLXGZGRP-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=NC=C(Br)C(OC)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 5-bromo-4-methoxypyrimidine-2-sulfonyl chloride

Introduction to 5-bromo-4-methoxypyrimidine-2-sulfonyl chloride (CAS No. 1692618-87-3) and Its Emerging Applications in Chemical Biology

5-bromo-4-methoxypyrimidine-2-sulfonyl chloride, identified by the CAS number 1692618-87-3, is a versatile sulfonamide derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly in the development of nucleoside analogs and kinase inhibitors. Its unique structural features—comprising a brominated pyrimidine ring substituted with a methoxy group and a sulfonyl chloride moiety—make it an invaluable tool for medicinal chemists seeking to modulate biological pathways.

The sulfonyl chloride functional group in this molecule enhances its reactivity, allowing for facile coupling with amines to form sulfonamides. Sulfonamides are well-documented pharmacophores in drug discovery, exhibiting broad biological activity ranging from antimicrobial to anticancer properties. The presence of a bromo atom on the pyrimidine ring further expands its synthetic utility, enabling cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal for constructing complex heterocyclic scaffolds.

Recent advancements in the field have highlighted the role of 5-bromo-4-methoxypyrimidine-2-sulfonyl chloride in the development of targeted therapies. For instance, researchers have leveraged this intermediate to design inhibitors of tyrosine kinases, which are overexpressed in many cancers. By modifying the pyrimidine core, scientists have been able to fine-tune binding affinity and selectivity, leading to compounds with improved pharmacokinetic profiles. The methoxy group, in particular, has been shown to influence solubility and metabolic stability, critical factors for drug candidate optimization.

Moreover, the compound’s applicability extends beyond oncology. In viral research, derivatives of 5-bromo-4-methoxypyrimidine-2-sulfonyl chloride have been explored as inhibitors of RNA-dependent RNA polymerases, demonstrating potential against viruses such as influenza and hepatitis C. The ability to introduce diverse substituents while maintaining core structural integrity makes this scaffold highly adaptable for structure-activity relationship (SAR) studies.

The synthesis of 5-bromo-4-methoxypyrimidine-2-sulfonyl chloride typically involves bromination and methylation of a pyrimidine precursor followed by sulfonylation using chlorosulfonic acid or its equivalents. Advances in green chemistry have led to alternative methods employing catalytic systems that minimize waste and improve yield, aligning with sustainable pharmaceutical practices. These innovations underscore the compound’s relevance not only in terms of biological activity but also in terms of synthetic efficiency.

In conclusion, 5-bromo-4-methoxypyrimidine-2-sulfonyl chloride (CAS No. 1692618-87-3) represents a cornerstone in modern drug discovery. Its unique structural attributes and reactivity profile enable the synthesis of novel bioactive molecules with therapeutic potential across multiple disease areas. As research continues to uncover new applications, this compound will undoubtedly remain a cornerstone of medicinal chemistry innovation.